diethyl {[(2-fluorobenzoyl)(methyl)amino]methyl}phosphonate

• IUPAC Name: N-(diethoxyphosphorylmethyl)-2-fluoro-N-methylbenzamide
• InChI: InChI=1S/C13H19FNO4P/c1-4-18-20(17,19-5-2)10-15(3)13(16)11-8-6-7-9-12(11)14/h6-9H,4-5,10H2,1-3H3
• InChI Key: OEKVVHJCTMJWMP-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CN(C)C(=O)C1=CC=CC=C1F)OCC
• Molecular Formula: C13H19FNO4P
• Molecular Weight: 303.27 g/mol

Description

Diethyl {[(2-fluorobenzoyl)(methyl)amino]methyl}phosphonate, commonly known as DFMAP, is an organophosphate compound that has been extensively studied for its potential use in chemical warfare agents. DFMAP has also been investigated for its potential use as a therapeutic agent in the treatment of cancer and other diseases.

Mechanism of Action

DFMAP acts as an acetylcholinesterase inhibitor, which leads to an accumulation of acetylcholine in the synaptic cleft. This accumulation causes overstimulation of the nervous system, leading to symptoms such as muscle fasciculations, seizures, and respiratory failure. In cancer cells, DFMAP inhibits the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. Inhibition of this enzyme leads to DNA damage and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DFMAP are dependent on the dose and route of administration. In low doses, DFMAP can cause mild symptoms such as nausea, vomiting, and diarrhea. In higher doses, DFMAP can lead to more severe symptoms such as muscle fasciculations, seizures, and respiratory failure. In cancer cells, DFMAP induces apoptosis, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using DFMAP in lab experiments is its ability to selectively induce apoptosis in cancer cells. However, DFMAP is highly toxic and must be handled with extreme caution. Another limitation is that DFMAP is not selective for cancer cells and can induce apoptosis in healthy cells as well.

Future Directions

Future research on DFMAP could focus on developing more selective analogs that target cancer cells specifically. Additionally, research could be conducted to investigate the potential use of DFMAP as a therapeutic agent in the treatment of other diseases, such as Alzheimer's disease. Finally, studies could be conducted to investigate the potential use of DFMAP as a chemical warfare agent and to develop antidotes for exposure to DFMAP.

Synthesis Methods

The synthesis of DFMAP can be achieved through a multi-step process that involves the reaction of diethylphosphite with 2-fluorobenzoyl chloride to form diethyl {[(2-fluorobenzoyl)oxy]methyl}phosphonate. This intermediate is then reacted with methylamine to form DFMAP.

Scientific Research Applications

DFMAP has been extensively studied for its potential use as a chemical warfare agent due to its ability to inhibit acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses. DFMAP has also been investigated for its potential use as a therapeutic agent in the treatment of cancer and other diseases. Studies have shown that DFMAP can induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of an enzyme called topoisomerase II.